potassium;trifluoro-(2-fluorophenyl)boranuide

• IUPAC Name: potassium;trifluoro-(2-fluorophenyl)boranuide
• InChI: InChI=1S/C6H4BF4.K/c8-6-4-2-1-3-5(6)7(9,10)11;/h1-4H;/q-1;+1
• InChI Key: XNCGQXSPWSTQGU-UHFFFAOYSA-N
• Canonical SMILES: [B-](C1=CC=CC=C1F)(F)(F)F.[K+]
• Molecular Formula: C6H4BF4K
• Molecular Weight: 202.00 g/mol

Description

Compound “potassium;trifluoro-(2-fluorophenyl)boranuide” is a chemical entity listed in the PubChem database. It is known for its unique chemical structure and properties, which make it a subject of interest in various scientific fields, including chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of compound “potassium;trifluoro-(2-fluorophenyl)boranuide” involves specific chemical reactions and conditions. The detailed synthetic routes and reaction conditions are typically documented in scientific literature and patents. These methods often include the use of specific reagents, catalysts, and solvents under controlled temperature and pressure conditions.

Industrial Production Methods: Industrial production of compound “this compound” may involve large-scale chemical processes that are optimized for efficiency and yield. These methods are designed to produce the compound in significant quantities while maintaining high purity and quality standards.

Chemical Reactions Analysis

Types of Reactions: Compound “potassium;trifluoro-(2-fluorophenyl)boranuide” undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are influenced by the chemical structure of the compound and the presence of specific functional groups.

Common Reagents and Conditions: The reactions involving compound “this compound” typically require specific reagents and conditions. For example, oxidation reactions may involve the use of oxidizing agents such as potassium permanganate or hydrogen peroxide. Reduction reactions may require reducing agents like sodium borohydride or lithium aluminum hydride. Substitution reactions may involve nucleophiles or electrophiles under appropriate conditions.

Major Products: The major products formed from the reactions of compound “this compound” depend on the type of reaction and the reagents used. These products are often characterized using analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy.

Scientific Research Applications

Compound “potassium;trifluoro-(2-fluorophenyl)boranuide” has a wide range of scientific research applications. It is used in various fields, including:

Chemistry: As a reagent or intermediate in organic synthesis.

Biology: In studies related to cellular processes and biochemical pathways.

Medicine: As a potential therapeutic agent or in drug development.

Industry: In the production of specialized chemicals or materials.

Mechanism of Action

The mechanism of action of compound “potassium;trifluoro-(2-fluorophenyl)boranuide” involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the context in which the compound is used. The detailed mechanism of action is often studied using molecular biology techniques and computational modeling.

Comparison with Similar Compounds

• Compound A
• Compound B
• Compound C

These similar compounds can be identified using databases such as PubChem, which provide information on chemical structures and properties.